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Compound of Interest

Compound Name: 3,5-Difluorophenol

Cat. No.: B1294556 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 3,5-Difluorophenol

This guide provides a comprehensive overview of the melting and boiling points of 3,5-
Difluorophenol, including experimental protocols for their determination and relevant synthesis

pathways. This document is intended for researchers, scientists, and professionals in the field

of drug development and materials science.

Physicochemical Data of 3,5-Difluorophenol
3,5-Difluorophenol is a halogenated aromatic organic compound that typically appears as a

white to off-white crystalline solid at room temperature.[1][2] Its unique structure, featuring two

fluorine atoms in the meta positions relative to the hydroxyl group, imparts enhanced

electronegativity and reactivity compared to non-halogenated phenols.[1][3]

The physical properties of 3,5-Difluorophenol are summarized in the table below. It is

important to note that the reported values can vary slightly depending on the purity of the

sample and the experimental conditions under which they were measured.
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Property Value Source(s)

Melting Point 54-57 °C [4]

53-56 °C [3]

50.0-56.0 °C [5][6]

48-52 °C [2]

Boiling Point 170-172 °C [2]

68 °C at 15 mmHg [3]

65-68 °C at 1 mmHg [4]

Molecular Formula C₆H₄F₂O [3][7]

Molecular Weight 130.09 g/mol [3][7]

Appearance
White to off-white crystalline

solid
[2][3][5][6]

Experimental Protocols for Property Determination
The determination of melting and boiling points are fundamental techniques in organic

chemistry for identifying and assessing the purity of a compound.[8][9][10]

Melting Point Determination
The melting point of an organic solid is the temperature at which it transitions from a solid to a

liquid.[8] A pure crystalline compound typically exhibits a sharp melting point over a narrow

range of 0.5-1.0°C.[8][10] The presence of impurities will generally depress the melting point

and broaden the melting point range.[8][10]

A common laboratory method for determining the melting point involves the following steps:

Sample Preparation: A small amount of the dry, finely powdered organic compound is packed

into a thin-walled capillary tube, sealed at one end.[8][11]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0288255.htm
https://www.chemimpex.com/products/46368
https://www.thermofisher.com/order/catalog/product/A15177.14
https://www.thermofisher.com/order/catalog/product/A15177.06
https://www.kaibangchem.com/blog/what-are-the-physical-properties-of-3-5-difluorophenol-1264293.html
https://www.kaibangchem.com/blog/what-are-the-physical-properties-of-3-5-difluorophenol-1264293.html
https://www.chemimpex.com/products/46368
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0288255.htm
https://www.chemimpex.com/products/46368
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorophenol
https://www.chemimpex.com/products/46368
https://pubchem.ncbi.nlm.nih.gov/compound/3_5-Difluorophenol
https://www.kaibangchem.com/blog/what-are-the-physical-properties-of-3-5-difluorophenol-1264293.html
https://www.chemimpex.com/products/46368
https://www.thermofisher.com/order/catalog/product/A15177.14
https://www.thermofisher.com/order/catalog/product/A15177.06
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.scribd.com/doc/180979285/Melting-Point-and-Boiling-Point-of-Organic-Compounds
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://alnoor.edu.iq/wp-content/uploads/2023/11/%D8%A7%D9%84%D9%83%D9%8A%D9%85%D9%8A%D8%A7%D8%A1_merged.pdf
https://www.chem.ucalgary.ca/courses/353/laboratory/meltingpoint.pdf
https://byjus.com/chemistry/determination-of-melting-point-of-an-organic-compound/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294556?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apparatus Setup: The capillary tube is attached to a thermometer and placed in a heating

apparatus, such as a Mel-Temp apparatus or a Thiele tube containing a high-boiling oil.[8]

Heating and Observation: The apparatus is heated slowly and steadily.[8]

Data Recording: The temperature at which the substance first begins to melt (T1) and the

temperature at which the last crystal disappears (T2) are recorded.[10][11] The melting point

is reported as the range between T1 and T2.[10]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[10] Unlike the melting point, the boiling point is sensitive to

changes in atmospheric pressure; a decrease in pressure leads to a lower boiling point.[10]

Standard methods for determining the boiling point include:

Simple Distillation: This method is suitable for larger quantities of a liquid. The liquid is

heated in a distillation flask, and the temperature of the vapor that distills is recorded.[12]

Capillary Method (Siwoloboff's Method): This micro-method is used for small amounts of

liquid and involves the following procedure:

A few drops of the liquid are placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The test tube is attached to a thermometer and heated in a bath.

As the temperature rises, a stream of bubbles will emerge from the open end of the

capillary tube.

The heat is removed, and the temperature at which the liquid begins to enter the capillary

tube is recorded as the boiling point.

Synthesis of 3,5-Difluorophenol
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3,5-Difluorophenol is a valuable intermediate in the synthesis of pharmaceuticals,

agrochemicals, and liquid crystal materials.[4][13] Several synthetic routes have been

developed for its preparation. One common and effective method involves the synthesis from

3,5-difluorobromobenzene via a boronic acid intermediate.[14][15][16]

3,5-Difluorobromobenzene

3,5-Difluorophenylboronic Acid
Grignard or Lithiation Reaction

3,5-Difluorophenol
Oxidation

1. Bromine Extraction Agent (e.g., n-BuLi)
2. Boric Acid

Oxidizing Agent (e.g., H₂O₂) 
+ Catalyst
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Caption: Synthesis of 3,5-Difluorophenol from 3,5-Difluorobromobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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